Cas no 2138065-10-6 (2-2-(trifluoromethoxy)pyridin-4-ylethan-1-amine)

• Product Name: 2-2-(trifluoromethoxy)pyridin-4-ylethan-1-amine
• CAS No: 2138065-10-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5962927
• PubChem ID: 165849292
• Update Time: 2025-08-05

2-2-(trifluoromethoxy)pyridin-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethoxy)pyridin-4-ylethan-1-amine
• EN300-1084919
• 2-[2-(trifluoromethoxy)pyridin-4-yl]ethan-1-amine
• 2138065-10-6

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)14-7-5-6(1-3-12)2-4-13-7/h2,4-5H,1,3,12H2
• InChI Key： FWPCIYMAAQLIKB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CN=1)CCN)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-2-(trifluoromethoxy)pyridin-4-ylethan-1-amine

2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine: A Comprehensive Overview

2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine, also known by its CAS number 2138065-10-6, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethoxy group and an ethanamine moiety. The trifluoromethoxy group, a common substituent in drug design, contributes to the compound's stability, lipophilicity, and bioavailability, making it an attractive candidate for various applications.

The synthesis of 2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine typically involves multi-step reactions, often starting with the preparation of the pyridine derivative. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine backbone, followed by nucleophilic substitution to introduce the trifluoromethoxy group. These methods not only enhance yield but also reduce waste, aligning with sustainable chemical practices.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The pyridine ring is a common feature in many bioactive molecules, including kinase inhibitors and GPCR modulators. The trifluoromethoxy group further enhances the compound's pharmacokinetic properties, making it an ideal precursor for lead optimization. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various enzymes implicated in cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine has shown utility in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a potential candidate for fungicides and herbicides. Researchers have also investigated its role as a precursor for bioactive peptides and polymers, highlighting its versatility across multiple domains.

The physical and chemical properties of this compound are equally noteworthy. Its molecular weight is approximately 207 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the fate and transport of 2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine is crucial for risk assessment. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic systems. However, further research is needed to evaluate its long-term impact on ecosystems.

In conclusion, 2-(Trifluoromethoxy)pyridin-4-ylethan-1-amine represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in drug discovery and material science. As research continues to uncover new potentials for this compound, its role in addressing global challenges in health and agriculture is expected to grow significantly.